3-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C11H13N3O2/c1-11(2,3)9-6-13-10-8(9)4-7(5-12-10)14(15)16/h4-6H,1-3H3,(H,12,13)
• InChI Key: RTOQRJJFQDWIAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CNC2=C1C=C(C=N2)[N+](=O)[O-]

Description

3-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Nitro-1H-pyrrolo[2,3-b]pyridine (150 mg, 0.92 mmol) was taken up in dry dichloromethane (9 mL) and was chilled to 0° C. Aluminum chloride (613 mg, 4.60 mmol, 5 eq.) was then added, and the mixture was allowed to stir at 0° C. for 15 minutes. 2-Methyl-2-bromopropane (107 μL, 0.919 mmol) was then added, and the mixture was allowed to gradually warm to room temperature over a 16 hour period. The mixture was then poured into cold saturated bicarbonate solution and extracted with dichloromethane (2×). The extracts were dried over sodium sulfate and concentrated. Prep plate purification (2×1.0 mm plates, 3:1 hexane:ethyl acetate) afforded 3-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine (8.3 mg, 4%) as a solid. 1H NMR (400 MHz, DMSO-d6) δ 12.25 (br s, 1H), 9.07-9.09 (m, 1H), 8.84-8.86 (m, 1H), 7.48 (s, 1H), 1.42 (s, 9H); m/z (APCI-neg) M−1=218.3.